N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide

• IUPAC Name: N-[(E)-3-(2-methoxyanilino)-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H16N2O4S/c1-24-16-8-3-2-7-14(16)20-18(22)15(12-13-6-5-11-26-13)21-19(23)17-9-4-10-25-17/h2-12H,1H3,(H,20,22)(H,21,23)/b15-12+
• InChI Key: QPZVBKHBDFCBRU-NTCAYCPXSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C(=CC2=CC=CS2)NC(=O)C3=CC=CO3
• Isomeric SMILES: COC1=CC=CC=C1NC(=O)/C(=C\C2=CC=CS2)/NC(=O)C3=CC=CO3
• Molecular Formula: C19H16N2O4S
• Molecular Weight: 368.4 g/mol

Description

N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide, also known as MTCF, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. MTCF belongs to the family of furan-based compounds that have shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer progression. N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide has been shown to inhibit the activity of COX-2, an enzyme that is overexpressed in many types of cancer and is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide has been shown to exhibit anti-inflammatory and anti-cancer effects in various preclinical studies. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide has been shown to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide in laboratory experiments is its high yield and purity, which allows for accurate and reproducible results. However, one limitation is that the mechanism of action of N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide is not fully understood, which makes it difficult to design experiments that target specific pathways or enzymes.

Future Directions

There are several future directions for the research on N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide. One possible direction is to further investigate its anti-cancer properties and its potential as a therapeutic agent for various types of cancer. Another direction is to explore its anti-inflammatory properties and its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to fully understand the mechanism of action of N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide and its interactions with other enzymes and signaling pathways.

Synthesis Methods

The synthesis of N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide involves the reaction of 2-thienylboronic acid with 2-methoxybenzyl isocyanide, followed by the addition of furfurylamine. The resulting product is then purified through column chromatography to obtain N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide in high yield and purity.

Scientific Research Applications

N-[1-{[(2-methoxyphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide has been the subject of several scientific studies due to its potential as a therapeutic agent. It has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the treatment of various diseases.